Cas no 676560-72-8 ((1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester)

• Product Name: (1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester
• CAS No: 676560-72-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 2798169
• PubChem ID: 11557863
• Update Time: 2025-06-09

(1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• DTXSID20468562
• RKEXRWHLNBGLEV-UHFFFAOYSA-N
• Benzyl N-[1-(hydroxymethyl)cyclopentyl]carbamate
• SCHEMBL648487
• EN300-6305849
• (1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester
• 676560-72-8
• AKOS011807394

• Inchi： 1S/C14H19NO3/c16-11-14(8-4-5-9-14)15-13(17)18-10-12-6-2-1-3-7-12/h1-3,6-7,16H,4-5,8-11H2,(H,15,17)
• InChI Key： RKEXRWHLNBGLEV-UHFFFAOYSA-N
• SMILES： OCC1(CCCC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347Da
• Monoisotopic Mass: 249.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on (1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester

Comprehensive Analysis of (1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester (CAS No. 676560-72-8)

The compound (1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester (CAS No. 676560-72-8) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentyl ring and a benzyl ester group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in its applications due to its role in modulating enzyme activity and enhancing drug delivery systems.

In recent years, the demand for carbamate derivatives like (1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester has surged, driven by their versatility in medicinal chemistry. This compound is particularly notable for its hydroxymethyl functional group, which contributes to its solubility and reactivity. Scientists are exploring its use in developing novel enzyme inhibitors and prodrugs, aligning with the growing trend of personalized medicine and targeted therapies.

From an industrial perspective, 676560-72-8 is gaining attention for its potential in green chemistry. Its synthesis can be optimized to reduce waste and energy consumption, addressing the global push for sustainable manufacturing. The benzyl ester moiety also offers stability, making it suitable for long-term storage and transportation—a critical factor for pharmaceutical supply chains.

One of the most searched questions about this compound is: "What are the applications of (1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester in drug development?" Studies suggest its utility in creating prodrug formulations, where the carbamic acid group acts as a protective moiety, releasing active drugs upon metabolic cleavage. This aligns with the rising interest in controlled-release technologies and biocompatible materials.

Another hot topic is the compound's role in peptide synthesis. The cyclopentyl ring provides steric hindrance, which can influence the selectivity of peptide couplings. This property is crucial for researchers working on therapeutic peptides, a rapidly expanding market due to their high specificity and low toxicity.

Quality control of 676560-72-8 is another area of focus. Advanced analytical techniques like HPLC and mass spectrometry are employed to ensure purity, as even minor impurities can affect its performance in sensitive applications. This underscores the importance of reliable suppliers and standardized protocols in the chemical industry.

In summary, (1-hydroxymethyl-cyclopentyl)-carbamic Acid Benzyl Ester (CAS No. 676560-72-8) is a multifaceted compound with promising applications in drug discovery, sustainable chemistry, and peptide research. Its structural features and functional groups make it a subject of ongoing investigation, reflecting the broader trends in precision medicine and eco-friendly synthesis. As research progresses, this compound is likely to play an even greater role in advancing scientific and industrial innovations.